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Compound of Interest

4-Hydroxy-2,5-dimethylhexan-3-
Compound Name:
one

Cat. No.: B045798

An In-depth Technical Guide on 4-Hydroxy-2,5-dimethylhexan-3-one

Introduction

4-Hydroxy-2,5-dimethylhexan-3-one, also known as isobutyroin, is an alpha-hydroxy ketone.
[1] This class of organic compounds, characterized by a hydroxyl group adjacent to a ketone, is
significant in organic chemistry due to their versatility as intermediates in a wide range of
chemical transformations.[1] This guide provides a comprehensive overview of the basic
properties, synthesis, applications, and safety information for 4-Hydroxy-2,5-dimethylhexan-
3-one, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental physicochemical properties of 4-Hydroxy-2,5-dimethylhexan-3-one are
summarized in the table below, providing a quick reference for laboratory use.
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Property Value Source
Molecular Formula CsH1602 [2][3]
Molecular Weight 144.21 g/mol [2][3]
CAS Number 815-77-0 [21[3]
Appearance P.ale.-yellow to Yellow-brown

Liquid
Boiling Point 182.1 + 8.0 °C at 760 mmHg
Density 0.9+0.1g/cm3
Flash Point 69.1+11.0°C
Purity 95% (2]
Storage Temperature Room temperature

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 4-Hydroxy-2,5-
dimethylhexan-3-one. The following spectroscopic information is available:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR spectral data are available and
can be accessed through NMRShiftDB.[3]

e Mass Spectrometry (MS): GC-MS data is available from the NIST Mass Spectrometry Data
Center.[3]

« Infrared (IR) Spectroscopy: Vapor phase IR spectra are available.[3]

Synthesis and Reactivity

Alpha-hydroxy ketones, such as 4-Hydroxy-2,5-dimethylhexan-3-one, are typically
synthesized via reactions like the acyloin condensation of esters.[1]
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General Experimental Protocol for Acyloin
Condensation

While a specific protocol for the synthesis of 4-Hydroxy-2,5-dimethylhexan-3-one was not

detailed in the provided search results, a general procedure for acyloin condensation is as

follows. This can be adapted for the synthesis of the target molecule from an appropriate ester.

Materials:

Anhydrous ester (e.g., ethyl isobutyrate)
Sodium metal

Anhydrous solvent (e.g., xylene, toluene)
Inert atmosphere (e.g., nitrogen or argon)

Apparatus for reflux and distillation

Procedure:

Set up a reflux apparatus under an inert atmosphere. Ensure all glassware is thoroughly
dried.

Disperse sodium metal in the anhydrous solvent by heating until the sodium melts and then
stirring vigorously.

Cool the mixture to room temperature.

Slowly add the anhydrous ester to the sodium dispersion with continuous stirring. An
exothermic reaction should be observed.

After the initial reaction subsides, heat the mixture to reflux for several hours to complete the
reaction.

Cool the reaction mixture and cautiously add a proton source (e.g., ethanol, followed by
water) to quench any unreacted sodium and to hydrolyze the intermediate enediolate.
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Separate the organic layer and wash it with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Na2S0Oa).

Remove the solvent under reduced pressure.

Purify the resulting crude acyloin by distillation or chromatography.

A potential synthetic workflow for alpha-hydroxy ketones is illustrated in the diagram below.

Acyloin Condensation for Alpha-Hydroxy Ketone Synthesis
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of alpha-hydroxy ketones via acyloin
condensation.

Applications

4-Hydroxy-2,5-dimethylhexan-3-one is recognized as an aroma compound and is utilized in
the food industry as a flavoring agent to enhance the sensory profiles of various products.[1] It
is important to distinguish it from the structurally similar and well-known flavor compound 4-
hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®), which is found in many fruits and is also a
product of the Maillard reaction.[4]
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The relationship between the chemical properties of 4-Hydroxy-2,5-dimethylhexan-3-one and
its primary application is depicted below.

Properties to Application Pathway

4-Hydroxy-2,5-dimethylhexan-3-one

Physicochemical Properties

(Volatility, Aroma Profile)

Application
(Flavoring Agent in Food Industry)

Click to download full resolution via product page

Caption: Logical relationship between the properties of 4-Hydroxy-2,5-dimethylhexan-3-one
and its use.

Safety and Handling

For safe handling of 4-Hydroxy-2,5-dimethylhexan-3-one in a laboratory setting, it is essential
to adhere to the following safety precautions.

Hazard Identification:

e Pictogram: Exclamation Mark
¢ Signal Word: Warning

e Hazard Statements:

o H302: Harmful if swallowed.
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

It is recommended to handle this chemical in a well-ventilated area and to wear appropriate
personal protective equipment (PPE), including gloves and safety goggles.[5] Avoid all personal
contact, including inhalation.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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